Cas no 1805331-94-5 (3-Amino-4-(difluoromethyl)-6-iodo-2-nitropyridine)

• Product Name: 3-Amino-4-(difluoromethyl)-6-iodo-2-nitropyridine
• CAS No: 1805331-94-5
• MF: C₆H₄F₂IN₃O₂
• MW: 315.016139984131
• CID: 4928000
• Update Time: 2025-10-28

3-Amino-4-(difluoromethyl)-6-iodo-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(difluoromethyl)-6-iodo-2-nitropyridine

• Inchi： 1S/C6H4F2IN3O2/c7-5(8)2-1-3(9)11-6(4(2)10)12(13)14/h1,5H,10H2
• InChI Key： ZFKFRFLUWIXEKS-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C([N+](=O)[O-])=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.2
• Topological Polar Surface Area: 84.7

Additional information on 3-Amino-4-(difluoromethyl)-6-iodo-2-nitropyridine

Introduction to 3-Amino-4-(difluoromethyl)-6-iodo-2-nitropyridine (CAS No. 1805331-94-5)

3-Amino-4-(difluoromethyl)-6-iodo-2-nitropyridine, identified by its CAS number 1805331-94-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nitropyridine class, characterized by its nitro and amino functional groups, which contribute to its reactivity and utility in synthetic chemistry. The presence of a difluoromethyl group and an iodo substituent further enhances its versatility, making it a valuable intermediate in the development of novel molecules.

The structural features of 3-Amino-4-(difluoromethyl)-6-iodo-2-nitropyridine make it particularly interesting for medicinal chemists. The nitro group, while often used as a handle for further functionalization, also imparts electronic properties that can influence the binding affinity of a molecule to its target. The amino group, on the other hand, provides a site for hydrogen bonding interactions, which are crucial for optimizing pharmacokinetic properties. Additionally, the difluoromethyl group is known to improve metabolic stability and binding affinity in drug candidates, while the iodo substituent offers a good leaving group for cross-coupling reactions.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. 3-Amino-4-(difluoromethyl)-6-iodo-2-nitropyridine has emerged as a key building block in this endeavor. Its unique structure allows for the facile introduction of diverse pharmacophores, making it an attractive scaffold for drug discovery programs. For instance, studies have demonstrated its utility in generating kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ability to modify the pyridine core while retaining key functional groups enables researchers to fine-tune the properties of their compounds.

One of the most compelling aspects of 3-Amino-4-(difluoromethyl)-6-iodo-2-nitropyridine is its role in transition-metal-catalyzed cross-coupling reactions. The iodine atom serves as an excellent precursor for palladium-catalyzed coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing complex molecular architectures, allowing for the creation of highly sophisticated drug candidates. Moreover, the presence of the difluoromethyl group can be leveraged to enhance the bioavailability of drug molecules by improving their lipophilicity and metabolic stability.

Recent advancements in synthetic methodologies have further expanded the applications of 3-Amino-4-(difluoromethyl)-6-iodo-2-nitropyridine. For example, researchers have developed novel catalytic systems that enable selective functionalization at specific positions within the pyridine ring. This level of control is essential for designing molecules with precise biological activities. Additionally, green chemistry principles have been integrated into synthetic protocols, reducing waste and improving sustainability. Such innovations not only enhance efficiency but also align with global efforts to promote environmentally responsible chemical synthesis.

The pharmaceutical industry has been particularly keen on exploring derivatives of 3-Amino-4-(difluoromethyl)-6-iodo-2-nitropyridine due to its potential in addressing unmet medical needs. Preclinical studies have shown promising results when this compound is used as a precursor for kinase inhibitors targeting diseases such as leukemia and rheumatoid arthritis. The ability to modify its structure allows for the optimization of binding interactions with disease-causing proteins, potentially leading to more effective treatments with better patient outcomes.

In conclusion, 3-Amino-4-(difluoromethyl)-6-iodo-2-nitropyridine (CAS No. 1805331-94-5) represents a significant advancement in synthetic chemistry and drug development. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to create novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an even greater role in shaping the future of pharmaceutical innovation.